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Introduction

G-9791 is a potent, ATP-competitive inhibitor of p21-activated kinase 1 (PAK1) and p21-
activated kinase 2 (PAK2). It was developed as a pyridone side chain analogue to mitigate the
toxicity observed with other pyrido[2,3-d]pyrimidin-7-one class inhibitors.[1] G-9791
demonstrates high affinity for its targets with Ki values of 0.95 nM for PAK1 and 2.0 nM for
PAK2.[1] These application notes provide an overview of the preclinical data available for G-
9791, including its mechanism of action, in vitro and in vivo experimental protocols, and key
safety findings to guide researchers in their experimental design.

Mechanism of Action

G-9791 targets Group | p21-activated kinases (PAKSs), which are serine/threonine kinases that
play a crucial role in various cellular processes, including cytoskeletal dynamics, cell
proliferation, and survival. PAKs are downstream effectors of the Rho family of small GTPases,
Racl and Cdc42. The inhibition of PAK1 and PAK2 by G-9791 can disrupt these signaling
pathways, which are often dysregulated in cancer and other diseases.
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Below is a simplified representation of the PAK1/2 signaling pathway and the point of inhibition
by G-9791.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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